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Introduction to Diethyl Azelate in Cosmetics

Diethyl azelate (DEA), the diethyl ester of azelaic acid, is a versatile ingredient in cosmetic and
dermatological formulations. It functions primarily as an emollient and skin conditioning agent,
offering a non-greasy, silky feel to topical products.[1] Its favorable safety profile and
compatibility with various cosmetic ingredients make it a suitable choice for a wide range of
skincare products, including lotions, creams, and serums.

Beyond its sensory benefits, diethyl azelate is also being explored for its potential biological
activities. Azelaic acid, its parent compound, is known for its anti-inflammatory and anti-acne
properties.[2] Research suggests that azelaic acid's effects may be mediated, in part, through
the activation of Peroxisome Proliferator-Activated Receptor-gamma (PPARYy), a nuclear
receptor that plays a crucial role in regulating skin homeostasis, including inflammation and cell
differentiation.[1][3] It is hypothesized that diethyl azelate may be converted to azelaic acid in
the skin to exert these effects.[1]

These application notes provide a comprehensive overview of the formulation of diethyl
azelate in cosmetic chemistry, including its physicochemical properties, formulation guidelines,
experimental protocols, and potential mechanisms of action.

Physicochemical Properties of Diethyl Azelate
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A thorough understanding of the physicochemical properties of diethyl azelate is essential for

successful formulation development.

Property Value Reference
INCI Name DIETHYL AZELATE
CAS Number 624-17-9 [4]
Molecular Formula C13H2404 [4]
Molecular Weight 244.33 g/mol [4]
Appearance Colorless to light yellow liquid [5]
Odor Light, fruity aroma [5]
Soluble in organic solvents like
Solubility ether and alcohol; insoluble in [5]
water.
Boiling Point 294 °C [5]
Melting Point -20 °C [5]
Density Approximately 0.945 g/cm3 [5]

Refractive Index

1.43200 to 1.43800 @ 20.00
°C

[6]

Formulation Guidelines and Considerations
Role in Formulations

« Emollient: Diethyl azelate provides a smooth, soft, and non-greasy feel on the skin, making

it an excellent choice for improving the texture and spreadability of cosmetic products.

o Solvent: Due to its ester nature, it can act as a solvent for certain active ingredients and UV

filters, aiding in their dispersion within the formulation.

o Skin Conditioning Agent: It helps to maintain the skin in good condition.[1]
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Use Levels

The typical use level of diethyl azelate in cosmetic formulations can range from 1% to 10%,
depending on the desired sensory effect and the product type. Higher concentrations can be
used in specific treatment products.

Compatibility
Diethyl azelate is compatible with a wide range of cosmetic ingredients, including other esters,

silicones, fatty alcohols, and non-ionic emulsifiers. It can be incorporated into both oil-in-water
(O/W) and water-in-oil (W/O) emulsions.

Comedogenicity

While specific comedogenicity data for diethyl azelate is not readily available, it is important to
consider the overall comedogenic potential of the final formulation. When formulating for acne-
prone skin, it is advisable to pair diethyl azelate with other non-comedogenic ingredients. The
rabbit ear assay is a common, though not perfect, model for assessing comedogenicity.[7]

Experimental Protocols

The following are example protocols for incorporating diethyl azelate into common cosmetic
formulations. These are starting point formulations and may require optimization based on
specific project requirements.

Protocol for a Lightweight Emollient Serum (O/W)

This protocol outlines the preparation of a simple oil-in-water serum featuring diethyl azelate
for a light, hydrating feel.

Equipment:

Beakers

Homogenizer or high-shear mixer

Water bath

Magnetic stirrer and stir bar
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e pH meter
Ingredients:
Phase Ingredient INCI Name Function % wiw
A Deionized Water  Aqua Solvent g.s. to 100
Glycerin Glycerin Humectant 3.00
Xanthan Gum Xanthan Gum Thickener 0.20
B Diethyl Azelate Diethyl Azelate Emollient 5.00
Caprylic/Capric Caprylic/Capric
.p Y ) P .p Y ] P Emollient 3.00
Triglyceride Triglyceride
Thickener,
Cetearyl Alcohol Cetearyl Alcohol - 1.50
Emulsifier
Glyceryl Stearate  Glyceryl Stearate  Emulsifier 1.00
PEG-100 PEG-100 N
Emulsifier 1.00
Stearate Stearate
Phenoxyethanol
(and) Phenoxyethanol,
an
C ~ Ethylhexylglyceri  Preservative 1.00
Ethylhexylglyceri
n
Citric Acid or Citric Acid,
Sodium Sodium pH adjuster g.s.
Hydroxide Hydroxide
Procedure:

e Phase A: In the main beaker, combine deionized water and glycerin. Slowly sprinkle in
xanthan gum while stirring with a magnetic stirrer until fully dispersed and hydrated. Heat
Phase Ato 75°C in a water bath.
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e Phase B: In a separate beaker, combine all ingredients of Phase B and heat to 75°C in a
water bath until all solids are melted and the phase is uniform.

» Emulsification: Slowly add Phase B to Phase A with continuous homogenization.
Homogenize for 3-5 minutes until a uniform, white emulsion is formed.

» Cooling: Begin cooling the emulsion while stirring gently with a paddle stirrer.

e Phase C: When the temperature of the emulsion is below 40°C, add the preservative system
(Phase C).

e pH Adjustment: Adjust the pH to the desired range (typically 5.5-6.5 for skin products) using
citric acid or sodium hydroxide.

Final Mixing: Continue to stir gently until the product reaches room temperature.

Protocol for a Nourishing Skin Cream (W/O)

This protocol describes the formulation of a water-in-oil cream utilizing diethyl azelate for
enhanced emollience.

Equipment:

» Beakers

o Propeller mixer

o Water bath

 Homogenizer (optional, for droplet size reduction)

Ingredients:
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Phase Ingredient INCI Name Function % wiw
A Diethyl Azelate Diethyl Azelate Emollient 8.00
Paraffinum Emollient,
Mineral Oill o ) 10.00
Liquidum Occlusive
Polyglyceryl-3 Polyglyceryl-3
. yaeery . yaeery W/O Emulsifier 3.00
Diisostearate Diisostearate
Thickener,
Beeswax Cera Alba - 2.00
Stabilizer
B Deionized Water  Aqua Solvent g.s. to 100
Magnesium Magnesium N
Stabilizer 0.70
Sulfate Sulfate
Propylene Glycol  Propylene Glycol  Humectant 5.00
) (e.0.,
Preservative ]
C Phenoxyethanol, Preservative 1.00
System
Caprylyl Glycol)
Procedure:

bath until all components are melted and uniform.

Phase A: In a beaker, combine all ingredients of Phase A and heat to 75-80°C in a water

e Phase B: In a separate beaker, combine the ingredients of Phase B and heat to 75-80°C.

o Emulsification: Slowly add Phase B to Phase A while stirring with a propeller mixer. Increase

the mixing speed as the water is added.

o Homogenization (Optional): For a finer emulsion, homogenize the mixture for 1-2 minutes.

o Cooling: Begin cooling the cream with continuous, moderate stirring.

e Phase C: When the temperature is below 40°C, add the preservative system.

e Final Mixing: Continue stirring until the cream is smooth and has reached room temperature.
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Quality Control and Stability Testing

Formulations containing diethyl azelate should undergo rigorous quality control and stability
testing to ensure product safety and efficacy throughout its shelf life.

Analytical Protocol for Quantification of Diethyl Azelate

The concentration of diethyl azelate in a cosmetic formulation can be determined using Gas
Chromatography-Mass Spectrometry (GC-MS). This method is often used for the determination
of azelaic acid by derivatizing it to diethyl azelate.[3]

Sample Preparation:

Accurately weigh approximately 1g of the cosmetic product into a centrifuge tube.

Add a suitable organic solvent (e.g., methanol or ethanol) to dissolve the diethyl azelate.

Vortex or sonicate to ensure complete extraction.

Centrifuge to separate any insoluble excipients.

Filter the supernatant through a 0.45 pm syringe filter into a GC vial.
GC-MS Conditions (Example):

e Column: HP-5ms (30 m x 0.25 mm, 0.25 pum film thickness) or equivalent.
o Carrier Gas: Helium.

e Inlet Temperature: 250°C.

o Oven Temperature Program: Start at 100°C, hold for 2 minutes, ramp to 280°C at 15°C/min,
hold for 5 minutes.

o MSD Transfer Line Temperature: 280°C.
« lonization Mode: Electron lonization (EI).

e Mass Range: Scan from m/z 50 to 500.
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Quantification is achieved by creating a calibration curve with known concentrations of a
diethyl azelate standard and comparing the peak area of the analyte in the sample to the
calibration curve.

Stability Testing Protocol

Stability testing is crucial to evaluate the physical, chemical, and microbiological integrity of the
cosmetic product over time.

Test Parameters:

e Appearance, Color, and Odor: Visual and olfactory assessment.

pH: Measurement using a calibrated pH meter.

Viscosity: Measurement using a viscometer or rheometer.

Phase Separation: Visual assessment after centrifugation and at various temperature
conditions.

Microbiological Purity: Testing for microbial contamination at specified intervals.
Storage Conditions:

e Real-Time Stability: 25°C + 2°C / 60% RH % 5% RH for the intended shelf life (e.g., 24
months).[9]

o Accelerated Stability: 40°C £ 2°C / 75% RH + 5% RH for 3 to 6 months to predict long-term
stability.[10]

» Freeze-Thaw Cycling: Typically 3 to 5 cycles between -10°C and 25°C to assess emulsion
stability.

Mechanism of Action: PPARYy Signaling Pathway

Azelaic acid, the precursor to diethyl azelate, has been shown to activate PPARYy.[1] This
signaling pathway is integral to skin health and disease management.
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Experimental Workflow for Formulation
Development

The following diagram illustrates a typical workflow for the development of a cosmetic

formulation containing diethyl azelate.
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Cosmetic Formulation Development Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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